3-(2-chlorobenzamido)-N-(4-(trifluoromethoxy)phenyl)benzofuran-2-carboxamide
Description
Molecular Structure Analysis
The molecular structure of this compound includes a benzofuran ring, a chlorobenzamido group, and a trifluoromethoxyphenyl group. Benzofuran is a heterocyclic compound, and it’s a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials .Scientific Research Applications
Electropolymerizable Monomers
A study by Hsiao and Wang (2016) explores the synthesis of novel electropolymerizable monomers, highlighting their efficient electrochemical properties. These monomers show potential in creating electrochromic and fluorescent properties, which can be instrumental in developing new materials with advanced functionalities (Hsiao & Wang, 2016).
Benzofuran Carboxamide Derivatives
Lavanya, Sribalan, and Padmini (2017) conducted a study on benzofuran carboxamide derivatives, synthesizing new compounds for potential bioactive chemical entities. These derivatives were evaluated for their antimicrobial, anti-inflammatory, and antioxidant activities, indicating the versatility of such compounds in medical and pharmaceutical research (Lavanya, Sribalan, & Padmini, 2017).
Dual Inhibitors for Cancer Treatment
Cheng, Yun, Ullah, and Yuan (2020) reported on the development of novel inhibitors targeting histone deacetylase (HDAC) and cyclin-dependent kinase (CDK), crucial in cancer treatment. These inhibitors demonstrated potent antiproliferative activities against various solid cancer cell lines, marking a significant step in oncological therapeutics (Cheng, Yun, Ullah, & Yuan, 2020).
Neuroprotective and Antioxidant Effects
Cho et al. (2015) synthesized benzofuran-2-carboxamide derivatives and evaluated their neuroprotective and antioxidant activities. These compounds showed significant potential in protecting against excitotoxic neuronal cell damage, offering insights into neurodegenerative disease treatment strategies (Cho et al., 2015).
Properties
IUPAC Name |
3-[(2-chlorobenzoyl)amino]-N-[4-(trifluoromethoxy)phenyl]-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H14ClF3N2O4/c24-17-7-3-1-5-15(17)21(30)29-19-16-6-2-4-8-18(16)32-20(19)22(31)28-13-9-11-14(12-10-13)33-23(25,26)27/h1-12H,(H,28,31)(H,29,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMXFOVJLJFUKTK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(O2)C(=O)NC3=CC=C(C=C3)OC(F)(F)F)NC(=O)C4=CC=CC=C4Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H14ClF3N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-Methyl-N-[1-(3-nitrophenyl)ethyl]sulfamoyl fluoride](/img/structure/B2707077.png)
![1-((3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-5-(3-fluorophenyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione](/img/structure/B2707080.png)
